Cas no 1018141-84-8 (methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carb oxylate)

Methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core, functionalized with a phenyl group at the 6-position and a 2-cyanoethyl substituent at the 1-position. The methyl ester at the 4-carboxylate position enhances its reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural framework is advantageous for further derivatization, particularly in the development of bioactive molecules. The cyanoethyl group contributes to solubility and reactivity, while the phenyl substitution offers potential for π-π interactions in binding studies. This compound is well-suited for research in medicinal chemistry and materials science due to its modular design and synthetic flexibility.

methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carb oxylate structure

1018141-84-8 structure

Product Name:methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carb oxylate

CAS No:1018141-84-8

MF:C₁₈H₁₆N₄O₂

MW:320.345243453979

CID:3158966

PubChem ID:25247607

Update Time:2025-05-26

methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carb oxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carb oxylate
- AKOS005167552
- 1018141-84-8
- CS-0339881
- methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
- methyl1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
- STK351854
- Inchi： 1S/C18H16N4O2/c1-12-16-14(18(23)24-2)11-15(13-7-4-3-5-8-13)20-17(16)22(21-12)10-6-9-19/h3-5,7-8,11H,6,10H2,1-2H3
- InChI Key： BFSWUFLBRBJHBN-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C(C2C=CC=CC=2)N=C2C=1C(C)=NN2CCC#N)=O

Computed Properties

Exact Mass: 320.127326g/mol
Monoisotopic Mass: 320.127326g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 497
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 320.3g/mol
XLogP3: 2.4
Topological Polar Surface Area: 80.8Å²

methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carb oxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM287257-5g	Methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate	1018141-84-8	97%	5g	$538	2021-08-18
Chemenu	CM287257-10g	Methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate	1018141-84-8	97%	10g	$893	2021-08-18
Chemenu	CM287257-1g	Methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate	1018141-84-8	97%	1g	$211	2023-02-19
Chemenu	CM287257-5g	Methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate	1018141-84-8	97%	5g	$633	2023-02-19

methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carb oxylate Related Literature

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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

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Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carb oxylate

Recent Advances in the Study of Methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS: 1018141-84-8)

The compound methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS: 1018141-84-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyridine derivative is part of a broader class of heterocyclic compounds known for their diverse biological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological potential.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate exhibits selective inhibition against specific kinase targets, making it a promising candidate for further drug development. Structural-activity relationship (SAR) studies have also been conducted to identify modifications that could enhance its potency and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an anti-inflammatory agent. In vivo models of inflammation have shown that the compound can modulate key inflammatory pathways, reducing the production of pro-inflammatory cytokines. These findings suggest that it could be developed as a therapeutic agent for conditions such as rheumatoid arthritis or inflammatory bowel disease. However, further pharmacokinetic and toxicological studies are needed to assess its safety and efficacy in clinical settings.

The synthesis of methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need to be optimized to enhance its therapeutic potential. Additionally, more comprehensive studies are required to fully understand its off-target effects and long-term safety profile. Collaborative efforts between academic researchers and pharmaceutical companies are essential to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, methyl 1-(2-cyanoethyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS: 1018141-84-8) represents a promising scaffold for drug discovery. Its dual potential as a kinase inhibitor and anti-inflammatory agent, combined with recent advancements in synthesis, positions it as a valuable candidate for further investigation. Continued research and development efforts will be crucial to unlocking its full therapeutic potential.